4-[4-(2-Methoxyphenyl)piperidino]-3-nitrobenzaldehyde

• IUPAC Name: 4-[4-(2-methoxyphenyl)piperidin-1-yl]-3-nitrobenzaldehyde
• InChI: InChI=1S/C19H20N2O4/c1-25-19-5-3-2-4-16(19)15-8-10-20(11-9-15)17-7-6-14(13-22)12-18(17)21(23)24/h2-7,12-13,15H,8-11H2,1H3
• InChI Key: XFWTTYDGWHAYGZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2CCN(CC2)C3=C(C=C(C=C3)C=O)[N+](=O)[O-]
• Molecular Formula: C19H20N2O4
• DSSTOX Substance ID: DTXSID60371581
• Molecular Weight: 340.4 g/mol
• CAS No.: 301334-92-9

Description

“4-[4-(2-Methoxyphenyl)piperidino]-3-nitrobenzaldehyde” is a chemical compound with the molecular formula C19H20N2O4. It has a molecular weight of 340.4 g/mol. The compound is also known by other names such as “4-[4-(2-methoxyphenyl)piperidin-1-yl]-3-nitrobenzaldehyde” and "4-(4-(2-Methoxyphenyl)piperidin-1-yl)-3-nitrobenzaldehyde".

Molecular Structure Analysis

The InChI string for this compound is “InChI=1S/C19H20N2O4/c1-25-19-5-3-2-4-16(19)15-8-10-20(11-9-15)17-7-6-14(13-22)12-18(17)21(23)24/h2-7,12-13,15H,8-11H2,1H3” and the canonical SMILES string is "COC1=CC=CC=C1C2CCN(CC2)C3=C(C=C(C=C3)C=O)N+[O-]".

Physical and Chemical Properties Analysis

The compound has a density of 1.2±0.1 g/cm³, a boiling point of 521.0±50.0 °C at 760 mmHg, and a flash point of 268.9±30.1 °C. It has 6 hydrogen bond acceptors, 0 hydrogen bond donors, and 5 freely rotating bonds. The compound has a topological polar surface area of 75 Ų and a molar refractivity of 95.5±0.3 cm³.

Scientific Research Applications

Synthesis and Material Applications

• A study reported a method to synthesize 3-(4′-nitrophenyl)iminocoumarin through a cyclization reaction following a Knoevenagel reaction. The crystal structure showed potential for electron transfer applications, suggesting its use in developing materials for bulk heterojunction solar cells due to its good π-conjugated compound properties (Zhang et al., 2015).

Chemical Reactions and Mechanisms

• Research on the heterogeneous reaction of coniferyl alcohol with NO3 radicals identified products and proposed reaction mechanisms, shedding light on the chemical behaviors of similar compounds at night. This insight can help understand atmospheric chemical reactions of wood smoke emissions (Liu et al., 2017).

• Another study focused on the piperidine-mediated annulation of 2-acylphenols with 4-nitrobenzaldehyde, leading to 3-benzofuranones. This research highlights the impact of substituent position effects on product formation and offers insights into synthetic chemistry applications (Verma et al., 2015).

Novel Compound Synthesis

• The synthesis of novel 2-amino-4-(4-methoxyphenyl)-6-(piperidin-1-yl)pyridine-3,5-dicarbonitrile showcases the use of malononitrile, 4-methoxybenzaldehyde, and piperidine, indicating the versatility of such compounds in creating new molecules with potential applications in medicinal chemistry (Feng, 2011).